Cas no 1025064-41-8 ((αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine)

• Product Name: (αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine
• CAS No: 1025064-41-8
• MF: C₂₂H₂₃F₂N
• MW: 339.421532869339
• CID: 2085826
• Update Time: 2025-05-26

(αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine Chemical and Physical Properties

Names and Identifiers

• (αR)-N-[3-[3-(Difluoromethyl)phenyl]propyl]-α-methyl-1-naphthalenemethanamine
• (alphaR)-N-[3-[3-(Difluoromethyl)phenyl]propyl]-alpha-methyl-1-naphthalenemethanamine
• (R)-3-(3-(difluoromethyl)phenyl)-N-(1-(naphthalen-1-yl)ethyl)propan-1-amine hydrochloride
• 1-Naphthalenemethanamine, N-[3-[3-(difluoromethyl)phenyl]propyl]-α-methyl-, (αR)-
• Cinacalcet Hydrochloride iMpuritJ
• Cinacalcet Defluoro iMpurit
• Cinacalcet Impurity 135
• (R)-3-(3-(Difluoromethyl)phenyl)-N-(1-(naphthalen-1-yl)ethyl)propan-1-amine
• (αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine

• Inchi： 1S/C22H23F2N/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)25-14-6-8-17-7-4-11-19(15-17)22(23)24/h2-5,7,9-13,15-16,22,25H,6,8,14H2,1H3/t16-/m1/s1
• InChI Key： SVXVVNVAXVGJCF-MRXNPFEDSA-N
• SMILES： C1([C@@H](C)NCCCC2=CC=CC(C(F)F)=C2)=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.116±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),

Additional information on (αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine

Compound Introduction: (αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine (CAS No. 1025064-41-8)

The compound (αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine, identified by its CAS number 1025064-41-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and aliphatic structure, has garnered attention for its potential applications in medicinal chemistry and drug development. Its unique stereochemistry and functional groups make it a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's structure lies a naphthalene ring substituted with an amine group, linked to a propyl chain that further extends into a phenyl ring with a difluoromethyl group. This arrangement not only contributes to the molecule's stability but also enhances its binding affinity to biological targets. The presence of the (αR) configuration indicates a specific stereochemical orientation that is critical for its biological activity, underscoring the importance of chirality in drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in pharmaceutical development due to their enhanced metabolic stability and improved bioavailability. The 3-(Difluoromethyl)phenyl moiety in this compound is a prime example of such a functional group, which has been shown to modulate enzyme activity and receptor binding. This feature makes it particularly interesting for the development of drugs targeting neurological and inflammatory disorders.

The α-methyl substitution on the naphthalene ring adds another layer of complexity to the molecule, influencing both its electronic properties and its interaction with biological systems. This modification has been associated with increased potency and selectivity, key factors in the design of next-generation therapeutics. The combination of these structural elements suggests that this compound may exhibit multifaceted mechanisms of action, making it a versatile tool for research in drug discovery.

In the context of current pharmaceutical research, compounds like (αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine are being evaluated for their potential in treating a variety of diseases. For instance, studies have indicated that similar molecular scaffolds may interfere with pathways involved in cancer progression by inhibiting key enzymes or disrupting protein-protein interactions. The difluoromethyl group, in particular, has been implicated in enhancing the bioactivity of small molecules by improving their lipophilicity and resistance to metabolic degradation.

The naphthalene core of this compound is also noteworthy, as naphthalene derivatives have been extensively studied for their pharmacological properties. These derivatives often exhibit strong binding affinities to biological targets, making them valuable starting points for drug design. The amine group further extends the compound's potential by allowing for further functionalization through techniques such as coupling reactions or derivatization, enabling researchers to fine-tune its properties for specific applications.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly assess its interactions with various biological targets. These computational approaches have become increasingly sophisticated, allowing for detailed predictions of binding affinities and mechanisms of action. Such advancements have accelerated the process of identifying promising candidates for further experimental validation.

The stereochemical configuration of (αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine is another critical factor that contributes to its uniqueness. Chirality plays a pivotal role in determining the biological activity of many drugs, as enantiomers can exhibit vastly different pharmacological profiles despite having identical chemical structures. The (αR) configuration suggests that this compound may interact with biological systems in specific ways, which could be harnessed to develop highly selective therapeutics.

In conclusion, the compound (αR)-N-3-3-(Difluoromethyl)phenylpropyl-α-methyl-1-naphthalenemethanamine (CAS No. 1025064-41-8) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, characterized by aromatic and aliphatic moieties, functional groups such as the difluoromethyl and amine substituents, and specific stereochemical configuration make it a promising candidate for drug development. Ongoing research continues to explore its potential applications in treating various diseases, highlighting its importance as a tool in modern medicinal chemistry.